Cas no 69323-74-6 (Phenacetin-d)

• Product Name: Phenacetin-d
• CAS No: 69323-74-6
• Molecular Formula: C₁₀H₁₃NO₂
• Molecular Weight: 179.21572
• CID: 1060294
• PubChem ID: 12274536

Phenacetin-d Properties

Names and Identifiers

• Phenacetin-d5
• Phenacetin-d
• Phenacetin-ethoxy-d5, 98 atom % D
• CS-0203513
• MS-22992
• 69323-74-6
• G13277
• N-{4-[(1,1,2,2,2-?H?)ethoxy]phenyl}acetamide
• HY-B0476S

• InChIKey： CPJSUEIXXCENMM-WNWXXORZSA-N
• Inchi： InChI=1S/C10H13NO2/c1-3-13-10-6-4-9(5-7-10)11-8(2)12/h4-7H,3H2,1-2H3,(H,11,12)/i1D3,3D2
• SMILES： CCOC1=CC=C(C=C1)NC(=O)C

Computed Properties

• Exact Mass: 184.126012387g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 184.126012387g/mol
• Heavy Atom Count: 13
• Complexity: 162
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų